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Compound of Interest

Compound Name: 1,3-Bis(benzyloxy)-2-propanol

Cat. No.: B023627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Bis(benzyloxy)-2-propanol,
also known as 1,3-Di-O-benzylglycerol. The document details its chemical and physical

properties, a standard synthesis protocol, and its applications in scientific research and drug

development, particularly as a precursor for antiviral compounds.

Core Molecular and Physical Data
1,3-Bis(benzyloxy)-2-propanol is a key intermediate in organic synthesis. Its physical and

chemical properties are summarized below for easy reference.
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Property Value Citations

Molecular Weight 272.34 g/mol [1][2]

Molecular Formula C17H20O3 [1][3]

CAS Number 6972-79-8 [2][4]

Appearance

Colorless to light yellow or light

orange clear liquid; Pale-

Yellow Oil

[1][5][4][6]

Density 1.103 g/mL at 20 °C [2][5][3][4][7][8][9]

Boiling Point 226-227 °C at 3 mm Hg [2][5][3][4][7][9]

Refractive Index n20/D 1.549 [2][7][9]

Flash Point >110 °C (>230 °F) - closed cup [2][3][4]

Purity Typically >96.0% (GC) or 97% [1][2][3][6][9]

Solubility
Slightly soluble in Chloroform

and Methanol
[4]

Synonyms
1,3-Di-O-benzylglycerol, 1,3-

Dibenzyloxy-2-propanol
[2][4][6][9][10]

Applications in Research and Drug Development
1,3-Bis(benzyloxy)-2-propanol serves as a crucial building block in various synthetic

pathways. Its primary applications include:

Antiviral Agent Synthesis: It is a well-established precursor for antiviral intermediates.[2][4][7]

[9] Notably, it is used in the synthesis of ganciclovir and other potent anti-herpes agents like

9-[(1,3-Dihydroxy-2-propoxy)methyl]guanine.[11][9] The compound itself is described as a

nucleophilic agent effective against the herpes simplex virus.[11]

Synthetic Intermediate: It is utilized in the synthesis of 1,3-dibenzyloxyacetone, another

versatile chemical intermediate.[2][4][7][9]
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Pharmacological Activity: Studies have indicated that it possesses spasmolytic and

cholinolytic activity.[5][4]

Experimental Protocol: Synthesis of 1,3-
Bis(benzyloxy)-2-propanol
This section details a common laboratory-scale synthesis of 1,3-Bis(benzyloxy)-2-propanol
from benzyl alcohol and epichlorohydrin.[12]

3.1. Materials and Reagents:

Benzyl alcohol (3.9 mol)

Sodium hydroxide (2.5 mol)

Epichlorohydrin (1.08 mol)

Deionized water

Toluene

Sodium sulfate (Na2SO4), anhydrous

3.2. Equipment:

Reaction vessel with rapid mechanical stirring

Dropping funnel

Thermometer

Separatory funnel

Rotary evaporator

Distillation apparatus

3.3. Procedure:
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Preparation of Sodium Benzyl Oxide: In a suitable reaction vessel, prepare a solution of

sodium hydroxide (100 g, 2.5 mol) in water (200 mL). Over 10 minutes, add this solution to

benzyl alcohol (400 g, 3.9 mol) while stirring.

Reaction Initiation: Cool the resulting mixture to 25 °C.

Addition of Epichlorohydrin: Add epichlorohydrin (100 g, 1.08 mol) to the mixture dropwise

over 30 minutes with rapid and continuous stirring.

Reaction Period: Continue vigorous stirring for 16 hours at room temperature.

Work-up and Extraction:

Dilute the reaction mixture with 1000 mL of water.

Transfer the mixture to a separatory funnel and extract the organic phase with toluene (3 x

500 mL).

Washing and Drying:

Wash the combined toluene extracts with 500 mL of water.

Dry the organic layer over anhydrous sodium sulfate (Na2SO4).

Purification:

Filter off the drying agent.

Evaporate the toluene under reduced pressure using a rotary evaporator to yield a crude

oil.

Purify the oil by vacuum distillation to yield 1,3-Bis(benzyloxy)-2-propanol (1,3-di-O-

benzylglycerol). The expected boiling point is 155 °C at 0.5 mm Hg, with an approximate

yield of 50%.[12]

Visualized Experimental Workflow
The following diagram illustrates the key stages of the synthesis protocol described above.
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Reagent Preparation Core Reaction Work-up & Purification
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Caption: Workflow for the synthesis of 1,3-Bis(benzyloxy)-2-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 1,3-Bis(benzyloxy)-2-
propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023627#1-3-bis-benzyloxy-2-propanol-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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